Cas no 221221-03-0 (Benzoic acid, 3-chloro-2,4-difluoro-5-nitro-)

Benzoic acid, 3-chloro-2,4-difluoro-5-nitro- structure
221221-03-0 structure
Product Name:Benzoic acid, 3-chloro-2,4-difluoro-5-nitro-
CAS No:221221-03-0
MF:C7H2ClF2NO4
MW:237.544888019562
CID:1406644
PubChem ID:15549918
Update Time:2025-04-20

Benzoic acid, 3-chloro-2,4-difluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-2,4-difluoro-5-nitro-
    • 3-chloro-2,4-difluoro-5-nitrobenzoic acid
    • SCHEMBL1004696
    • DTXSID60573987
    • 3-Chloro-2,4-difluoro-5-nitro-benzoic acid
    • 221221-03-0
    • 5-Nitro-3-chloro-2,4-difluorobenzoic acid
    • PUTHSDYYDURNPS-UHFFFAOYSA-N
    • 5-Nitro-3-chloro-2.4-difluorobenzoic acid
    • Inchi: 1S/C7H2ClF2NO4/c8-4-5(9)2(7(12)13)1-3(6(4)10)11(14)15/h1H,(H,12,13)
    • InChI Key: PUTHSDYYDURNPS-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C(=O)O)C=1F)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 236.96406
  • Monoisotopic Mass: 236.9640416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 80.44
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